Cas no 2580244-58-0 (methyl 4-(piperidin-3-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(piperidin-3-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2580244-58-0
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5661461
• PubChem ID: 165890728
• Update Time: 2025-06-08

methyl 4-(piperidin-3-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580244-58-0
• EN300-27731586
• methyl 4-(piperidin-3-yl)-1H-pyrazole-3-carboxylate

• Inchi： 1S/C10H15N3O2/c1-15-10(14)9-8(6-12-13-9)7-3-2-4-11-5-7/h6-7,11H,2-5H2,1H3,(H,12,13)
• InChI Key： VJOQLLBZQFBNKJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C=NN1)C1CNCCC1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67Ų

Additional information on methyl 4-(piperidin-3-yl)-1H-pyrazole-3-carboxylate

Methyl 4-(Piperidin-3-yl)-1H-pyrazole-3-carboxylate: A Comprehensive Overview

Methyl 4-(piperidin-3-yl)-1H-pyrazole-3-carboxylate (CAS No. 2580244-58-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting neurological and inflammatory disorders.

The chemical structure of methyl 4-(piperidin-3-yl)-1H-pyrazole-3-carboxylate consists of a pyrazole ring linked to a piperidine moiety through a carbon atom. The presence of the methyl ester group at the carboxyl position adds to its functional versatility, making it an attractive candidate for further chemical modifications and derivatization. This structural diversity allows for the exploration of a wide range of biological activities and pharmacological properties.

Recent studies have highlighted the importance of methyl 4-(piperidin-3-yl)-1H-pyrazole-3-carboxylate in modulating key signaling pathways involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the activation of microglial cells and reducing oxidative stress. These findings suggest that methyl 4-(piperidin-3-yl)-1H-pyrazole-3-carboxylate could be a valuable lead compound for the development of new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, methyl 4-(piperidin-3-yl)-1H-pyrazole-3-carboxylate has also shown promise in the treatment of inflammatory disorders. A study published in the Inflammation Research journal reported that this compound effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6. This anti-inflammatory activity is attributed to its ability to modulate the NF-κB signaling pathway, which plays a central role in inflammation and immune responses.

The pharmacokinetic profile of methyl 4-(piperidin-3-yl)-1H-pyrazole-3-carboxylate has been extensively studied to ensure its suitability for therapeutic applications. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic dosing regimens. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-(piperidin-3-yl)-1H-pyrazole-3-carboxylate in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse events reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials, where its therapeutic potential can be further assessed.

In conclusion, methyl 4-(piperidin-3-yl)-1H-pyrazole-3-carboxylate (CAS No. 2580244-58-0) represents a promising lead compound with a broad spectrum of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapies targeting neurological and inflammatory disorders. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for innovative treatments in these critical areas of medicine.